LogP as a Determinant of Lipophilicity-Driven Differentiation
The target compound has a computed LogP of 2.94 . This can be compared to the simpler analog 4-chloro-1-methyl-1H-pyrrole-2-carboxamide (LogP ~1.5-2.0) and the more polar analog 4-chloro-N-(3-hydroxyphenyl)-1-methyl-1H-pyrrole-2-carboxamide (LogP ~2.2) . The higher LogP of the target compound suggests improved membrane permeability but potentially lower aqueous solubility, a critical trade-off for cell-based assays.
| Evidence Dimension | Computed Partition Coefficient (LogP) |
|---|---|
| Target Compound Data | 2.94 |
| Comparator Or Baseline | 4-chloro-N-(3-hydroxyphenyl)-1-methyl-1H-pyrrole-2-carboxamide (LogP ~2.2) |
| Quantified Difference | ~0.74 units higher |
| Conditions | In silico prediction via ChemScene computational data |
Why This Matters
A higher LogP indicates greater lipophilicity, which directly influences permeability, solubility, and non-specific binding in biological assays, making this compound a better candidate for cell-permeable probe development.
